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Compound of Interest

Compound Name: Olivomycin B

CAS No.: 6992-69-4

Cat. No.: B15568403

Get Quote

Introduction

Olivomycin A is a fluorescent antibiotic belonging to the aureolic acid family, produced by

Streptomyces olivoreticuli.[1] It serves as a valuable tool in cellular and molecular biology for

the visualization of DNA. The primary mechanism of action involves its specific binding to the

minor groove of GC-rich regions within double-stranded DNA.[1][2][3][4] This interaction is

critically dependent on the presence of divalent cations, such as magnesium (Mg²⁺), which

facilitate the formation of an olivomycin-Mg²⁺ complex that then binds to the DNA.[5] This

binding event physically obstructs the progression of proteins like DNA and RNA polymerases,

thereby inhibiting replication and transcription.[1][2][3] In fluorescence microscopy, this property

allows for the specific and bright staining of the cell nucleus, making it a useful reagent for

analyzing nuclear morphology and DNA content.

Key Applications:

Visualization of nuclear DNA in fixed and live cells.

Analysis of nuclear morphology changes in response to drug treatments.
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Counterstaining in immunofluorescence protocols.

Studies of apoptosis and DNA damage.[1]

Quantitative Data and Staining Parameters
The following table summarizes the key quantitative parameters for using olivomycin A as a

DNA stain in fluorescence microscopy. Optimal conditions may vary depending on the cell type,

experimental setup, and microscope configuration.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12649244/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Value Notes

Excitation Wavelength (λex)
~440 nm (Peak) or 488 nm

(Laser Line)

While the peak excitation for

the DNA-bound complex is

around 440 nm, the 488 nm

laser line commonly available

on confocal and fluorescence

microscopes is effective for

excitation.[1][5]

Emission Wavelength (λem) ~530 - 540 nm

Emits a green fluorescence. A

standard FITC or GFP filter set

is often suitable.[1][5]

Working Concentration 1 - 10 µg/mL

This range is a general starting

point. Concentration should be

titrated for each specific cell

line and application to achieve

optimal signal-to-noise ratio. A

higher concentration (100

µg/mL) has been noted for flow

cytometry.[5]

Incubation Time 15 - 30 minutes

Shorter times are preferable

for live-cell imaging to

minimize cytotoxicity. For fixed

cells, longer incubation may

improve signal intensity.[1]

Required Cofactor 15 mM MgCl₂

Magnesium is essential for the

formation of the DNA-binding

complex.[5]

Binding Specificity GC-rich DNA sequences

Binds preferentially to sites

containing 5'-GG-3' or 5'-GC-3'

dinucleotides.[1][3][4]

Experimental Workflow
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The general workflow for olivomycin DNA staining involves cell preparation, an optional fixation

and permeabilization step, staining, and imaging.

1. Seed Cells on Coverslips

2. Fixation & Permeabilization
(Optional, for fixed-cell staining)

3. Prepare Staining Solution
(Olivomycin + MgCl₂ in buffer)

4. Incubate with Olivomycin Solution

5. Wash with Buffer (e.g., PBS)

6. Mount Coverslip on Slide

7. Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: General workflow for olivomycin DNA staining.

Detailed Staining Protocol (Fixed Cells)
This protocol is optimized for staining DNA in mammalian cells cultured on coverslips.
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1. Reagents and Materials

Olivomycin A powder

Dimethyl sulfoxide (DMSO) for stock solution

Phosphate-Buffered Saline (PBS), pH 7.4

Magnesium Chloride (MgCl₂)

Paraformaldehyde (PFA), 4% in PBS

Triton™ X-100, 0.1% in PBS

Glass coverslips and microscope slides

Mounting medium (e.g., ProLong™ Gold Antifade Mountant)

Staining dishes or multi-well plates

2. Solution Preparation

Olivomycin A Stock Solution (1 mg/mL): Dissolve Olivomycin A powder in DMSO to a final

concentration of 1 mg/mL. Aliquot into single-use tubes and store at -20°C, protected from

light.

Staining Buffer: Prepare PBS containing 15 mM MgCl₂.

Olivomycin Working Solution (e.g., 5 µg/mL): Immediately before use, dilute the 1 mg/mL

stock solution into the Staining Buffer to the desired final concentration (e.g., 1:200 dilution

for 5 µg/mL). Protect from light.

Fixation Solution: 4% PFA in PBS.

Permeabilization Solution: 0.1% Triton™ X-100 in PBS.

3. Step-by-Step Staining Procedure
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Cell Culture: Seed cells onto sterile glass coverslips in a multi-well plate and culture

overnight at 37°C with 5% CO₂ to allow for cell attachment and growth.[1]

Wash: Gently aspirate the culture medium and wash the cells once with 1 mL of PBS.

Fixation: Add 1 mL of 4% PFA solution to each well. Incubate for 15 minutes at room

temperature.[1]

Wash: Aspirate the fixation solution and wash the cells twice with PBS for 5 minutes each.

Permeabilization: Add 1 mL of 0.1% Triton™ X-100 solution to each well. Incubate for 10

minutes at room temperature.[1] This step is crucial for allowing the stain to access the

nucleus.

Wash: Aspirate the permeabilization solution and wash the cells twice with PBS for 5 minutes

each.

Staining: Aspirate the PBS and add the freshly prepared Olivomycin Working Solution to

cover the cells on the coverslip. Incubate for 15-30 minutes at room temperature, protected

from light.

Final Washes: Aspirate the staining solution and wash the coverslips twice with Staining

Buffer (PBS + 15 mM MgCl₂) to remove excess unbound dye.

Mounting: Carefully remove the coverslips from the wells, remove excess buffer from the

edge with a lab wipe, and invert onto a drop of mounting medium on a clean microscope

slide.[1]

Sealing and Curing: Seal the edges of the coverslip with nail polish to prevent drying. Allow

the mounting medium to cure according to the manufacturer's instructions (typically overnight

at room temperature in the dark).

4. Microscopy and Imaging

Image the slides using a fluorescence or confocal microscope.
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Use an excitation source near 488 nm and an emission filter designed to collect light

between 515 nm and 555 nm.[1]

Adjust exposure time or laser power to achieve a strong signal without saturating the

detector.

Notes on Live-Cell Staining:

For live-cell imaging, omit the fixation and permeabilization steps (Steps 3-6). After an initial

PBS wash, incubate the live cells with the Olivomycin Working Solution for 15 minutes, perform

the final washes, and immediately proceed to imaging in a suitable live-cell imaging buffer

containing 15 mM MgCl₂. Note that prolonged exposure to the excitation light and the stain

itself can induce phototoxicity and cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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